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Compound of Interest

Compound Name: 2-Hydroxy-5-methyl-3-nitropyridine

Cat. No.: B188116

An In-depth Technical Guide to the Physicochemical Properties of 2-Hydroxy-5-methyl-3-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-5-methyl-3-nitropyridine is a substituted pyridine derivative of interest in medicinal
chemistry and organic synthesis. This technical guide provides a comprehensive overview of its
physicochemical properties, offering crucial data for researchers and professionals in drug
development and chemical synthesis. This document outlines key molecular identifiers,
physical characteristics, and solubility data, supported by detailed experimental protocols for its
synthesis and the determination of its fundamental properties.

Core Physicochemical Properties

The physicochemical properties of 2-Hydroxy-5-methyl-3-nitropyridine are fundamental to its
application in research and development. These properties influence its reactivity,
bioavailability, and suitability as a synthetic intermediate.

Molecular Structure and Identifiers

e |[UPAC Name: 5-methyl-3-nitro-1H-pyridin-2-one[1]
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e Synonyms: 5-Methyl-3-nitro-2-pyridinol, 5-Methyl-3-nitro-2(1H)-pyridone, 6-Hydroxy-5-nitro-
3-picoline[2]

o CAS Number: 7464-14-4[3][4][5][6]
e Molecular Formula: CeHsN203[1][3][6]
e Molecular Weight: 154.12 g/mol [1][6]

o Appearance: Pale yellow to light brown crystalline solid.[3] It can also appear as a white to
yellow powder or crystals.[2]

Tabulated Physicochemical Data

A summary of the key quantitative physicochemical data for 2-Hydroxy-5-methyl-3-
nitropyridine is presented in Table 1 for ease of reference and comparison.

Property Value Source
Molecular Weight 154.12 g/mol [1][6]
Melting Point 179 °C (decomposes) [4161[7]
Water Solubility >23.1 pg/mL (at pH 7.4) [11[3]
Physical State Solid [5]
Color Pale yellow to light brown [3]

Experimental Protocols

Detailed methodologies are crucial for the replication of synthesis and the accurate
determination of physicochemical properties. This section provides an overview of relevant
experimental procedures.

Synthesis of 2-Hydroxy-5-methyl-3-nitropyridine

The synthesis of 2-Hydroxy-5-methyl-3-nitropyridine typically involves the nitration of 2-
hydroxy-5-methylpyridine.[3] A general procedure is as follows:
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Preparation of the Nitrating Mixture: A mixture of concentrated sulfuric acid and concentrated
nitric acid is prepared and cooled in an ice bath.[4]

Nitration Reaction: 2-Hydroxy-5-methylpyridine is slowly added to the cooled nitrating
mixture while maintaining a low temperature (e.g., 0-5 °C).[4] The reaction is stirred for a set
period.

Quenching and Precipitation: The reaction mixture is then poured into ice water, leading to
the precipitation of the crude product.[4]

Isolation and Purification: The solid product is collected by filtration, washed with cold water,
and dried.[4] Further purification can be achieved by recrystallization from a suitable solvent
like water.[4]

Determination of Melting Point
The melting point of an organic solid is a key indicator of its purity and can be determined using

a melting point apparatus.[8]

o Sample Preparation: A small amount of the dried, crystalline 2-Hydroxy-5-methyl-3-
nitropyridine is packed into a capillary tube.

Measurement: The capillary tube is placed in a melting point apparatus, and the temperature
is gradually increased.

Observation: The temperature range from which the solid begins to melt until it becomes a
clear liquid is recorded as the melting point range.[8]

Determination of Aqueous Solubility

The shake-flask method is a common technique for determining the solubility of a compound in
a specific solvent.[9]

o Sample Preparation: An excess amount of 2-Hydroxy-5-methyl-3-nitropyridine is added to
a known volume of water (or a buffered solution at a specific pH) in a sealed container.

o Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period to ensure that equilibrium is reached between the dissolved and
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undissolved solute.

o Separation and Analysis: The saturated solution is carefully separated from the excess solid
by filtration or centrifugation. The concentration of the dissolved compound in the filtrate is
then determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

Visualizing the Synthesis Workflow

A diagram illustrating the general workflow for the synthesis of 2-Hydroxy-5-methyl-3-
nitropyridine provides a clear visual representation of the process.

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxy-5-methyl-3-nitropyridine.

Applications in Research and Development

2-Hydroxy-5-methyl-3-nitropyridine serves as a valuable intermediate in the synthesis of
more complex molecules.[3] It is utilized in the preparation of various bioactive compounds,
including potential antihypertensive and anti-inflammatory agents.[3] Additionally, it is a
precursor in the agrochemical industry for the development of herbicidal agents.[3] The
compound's reactivity is also exploited in the synthesis of other chemical reagents, such as 2-
chloro-5-methyl-3-nitropyridine.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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